2-Fluoro-4-(4-chlorophenylmethoxy)nitrobenzene

• Molecular Formula: C13H9ClFNO3
• Molecular Weight: 281.66 g/mol
• IUPAC Name: 4-[(4-chlorophenyl)methoxy]-2-fluoro-1-nitrobenzene
• InChI: InChI=1S/C13H9ClFNO3/c14-10-3-1-9(2-4-10)8-19-11-5-6-13(16(17)18)12(15)7-11/h1-7H,8H2
• InChI Key: OOBDYDPVVUKJLL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1COC2=CC(=C(C=C2)[N+](=O)[O-])F)Cl

Description

2-Fluoro-4-(4-chlorophenylmethoxy)nitrobenzene is a useful research compound. Its molecular formula is C13H9ClFNO3 and its molecular weight is 281.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A stirred mixture of 7.8 grams (0.05 mole) of 3-fluoro-4-nitrophenol, 8.1 grams (0.05 mole) of 4-chlorophenylmethyl chloride and 6.9 grams (0.06 mole) of potassium carbonate in 80 mL of methyl ethyl ketone was heated at reflux for about 18 hours. After this time the reaction mixture was cooled to ambient temperature and filtered. The filtrate was concentrated under reduced pressure to a residue. The residue was subjected to column chromatography using silica gel. Elution was accomplished using methylene chloride. The product-containing fractions were combined and concentrated under reduced pressure, yielding 10.0 grams of 2-fluoro-4-(4-chlorophenylmethoxy)nitrobenzene, mp 86°-88° C.